5-(2-chloro-4-nitrophenyl)-N-(3,4-dichlorophenyl)-2-furamide

• IUPAC Name: 5-(2-chloro-4-nitrophenyl)-N-(3,4-dichlorophenyl)furan-2-carboxamide
• InChI: InChI=1S/C17H9Cl3N2O4/c18-12-4-1-9(7-14(12)20)21-17(23)16-6-5-15(26-16)11-3-2-10(22(24)25)8-13(11)19/h1-8H,(H,21,23)
• InChI Key: VYFGYBAHAOCWPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl)Cl)Cl
• Molecular Formula: C17H9Cl3N2O4
• Molecular Weight: 411.6 g/mol

Description

5-(2-chloro-4-nitrophenyl)-N-(3,4-dichlorophenyl)-2-furamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as Furamidine and has been studied for its biochemical and physiological effects, mechanism of action, and potential advantages and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of Furamidine is not fully understood. However, it has been suggested that it may act by binding to DNA and inhibiting DNA synthesis. This may result in the death of protozoa and cancer cells.
Biochemical and physiological effects:
Furamidine has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in DNA synthesis, such as topoisomerases and DNA polymerases. Additionally, Furamidine has been found to induce apoptosis, or programmed cell death, in cancer cells. Furamidine has also been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

Furamidine has several advantages for laboratory experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. Additionally, Furamidine has been found to have low toxicity in vitro. However, Furamidine has several limitations for laboratory experiments. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, Furamidine has been found to be cytotoxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on Furamidine. One area of research is the development of more efficient synthesis methods for Furamidine. Additionally, further studies are needed to fully understand the mechanism of action of Furamidine. Future research may also focus on the potential use of Furamidine in the treatment of other diseases, such as viral infections and inflammatory disorders. Finally, research may focus on the development of more effective derivatives of Furamidine with improved pharmacological properties.

Scientific Research Applications

Furamidine has been studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-protozoal activity against Trypanosoma brucei, the causative agent of African sleeping sickness. Furamidine has also been studied for its potential use as an antineoplastic agent, as it has been found to inhibit the growth of cancer cells. Additionally, Furamidine has been studied for its potential use in the treatment of viral infections.